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Compound of Interest

Compound Name: Dimethyl Malonate-d2

Cat. No.: B13840385

Get Quote

Executive Summary
Dimethyl malonate-d2 (DMM-d2) (CAS: 36647-07-1) is the isotopically labeled analog of

dimethyl malonate, characterized by the substitution of the two alpha-protons with deuterium (

). In modern pharmaceutical research, it serves three critical functions:

Analytical Standard: It is the "gold standard" Internal Standard (IS) for quantifying dimethyl

malonate (a potent succinate dehydrogenase inhibitor) in biological matrices via LC-MS/MS.

Synthetic Building Block: It enables the precise introduction of deuterium at the metabolic

"soft spot" (alpha-carbon) of carboxylic acids and heterocycles, a key strategy in the

"Deuterium Switch" for improving drug half-life.

Mechanistic Probe: It allows researchers to determine kinetic isotope effects (KIE) in carbon-

carbon bond-forming reactions like the Knoevenagel condensation.

Chemical Profile & Stability
Before deploying DMM-d2 in any protocol, researchers must understand its lability. The

deuterium atoms at the alpha-position are acidic (
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) and prone to back-exchange in protic environments.

Property Specification

CAS Number 36647-07-1

Formula

Molecular Weight 134.13 g/mol (vs. 132.11 for non-deuterated)

Isotopic Purity
Typically

atom D

Boiling Point 180–181 °C

Solubility Soluble in MeOH, EtOH, THF, DMSO

Critical Handling Protocol: Preventing H-D Exchange
The integrity of DMM-d2 is compromised if exposed to labile protons under basic conditions.

Forbidden System:

(The huge pool of solvent protons will wash out the deuterium instantly).

Recommended System: Aprotic solvents (THF, DMF) with non-nucleophilic bases (NaH,

KHMDS).

Alternative System: If protic conditions are required, you must use deuterated solvents (

) and deuterated bases (

).

Primary Application: Internal Standard for SDH
Inhibition Studies
Dimethyl malonate (non-deuterated) has emerged as a therapeutic candidate for preventing

ischemia-reperfusion injury by inhibiting Succinate Dehydrogenase (SDH/Complex II). To study

its pharmacokinetics (PK), DMM-d2 is the required internal standard.
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The Analytical Challenge
Quantifying small, polar dicarboxylates in plasma is difficult due to matrix effects. DMM-d2 co-

elutes with the analyte but provides a +2 Da mass shift, correcting for ionization

suppression/enhancement.

Experimental Workflow: LC-MS/MS Quantitation
Objective: Quantify DMM in murine plasma using DMM-d2 as the Internal Standard.

Sample Prep:

Aliquot

plasma.

Spike: Add

of DMM-d2 working solution (

in acetonitrile).

Precipitate: Add

ice-cold acetonitrile. Vortex 30s. Centrifuge 10,000 x g for 10 min.

Supernatant: Transfer to autosampler vial.

LC-MS Parameters:

Column: C18 Reverse Phase (e.g., Acquity UPLC HSS T3), polar-retention capable.

Mobile Phase: A: 0.1% Formic acid in

; B: Acetonitrile.

Transitions (MRM):

Analyte (DMM):
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Caption: Workflow for using Dimethyl Malonate-d2 as an Internal Standard to correct for

matrix effects in pharmacokinetic studies.

Synthetic Application: The "Deuterium Switch"
In drug discovery, replacing hydrogen with deuterium (Deuterium Switch) can slow metabolism

mediated by CYP450 enzymes or mitigate racemization. DMM-d2 is a versatile reagent for

introducing deuterium at the alpha-position of esters, acids, and heterocycles.

Synthesis of Deuterated Heterocycles (Pyrimidines)
Many bioactive molecules contain a pyrimidine core derived from malonates. Using DMM-d2

allows for the retention of deuterium at the C5 position of the pyrimidine ring, a common site of

metabolic attack.

Reaction: Condensation of DMM-d2 with Urea/Amidines.
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Protocol (Deuterium-Preserving):

Reagents: DMM-d2 (1.0 eq), Urea (1.2 eq), Sodium Methoxide-d3 (

) in Methanol-d4 (

).

Note: Using non-deuterated NaOMe/MeOH will result in

D-loss due to exchange.

Procedure:

Dissolve Na metal in

to generate

.

Add Urea and DMM-d2.

Reflux for 4–6 hours under

atmosphere.

Cool and acidify with

(or anhydrous HCl in dioxane).

Result: 5-deutero-barbituric acid or related pyrimidine derivatives.

Synthesis of Alpha-Deuterated Carboxylic Acids
DMM-d2 can be alkylated and then decarboxylated to form alpha-deuterated acids (e.g.,

).

Mechanism:

Alkylation:
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(Mono-alkylation retains one D).

Hydrolysis/Decarboxylation: Acid hydrolysis yields the deuterated carboxylic acid.

Pathway A: Heterocycle Synthesis Pathway B: Alpha-Deuterated Acids
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+ Urea / Amidine
(in MeOD/NaOMe-d3)

+ Alkyl Halide (R-X)
(Base: NaH, Solvent: THF)

5-Deutero-Pyrimidine
(Metabolically Stable at C5)

Intermediate:
R-CD(CO2Me)2

Alpha-Deutero Acid
(R-CHD-COOH)

Hydrolysis &
Decarboxylation

Click to download full resolution via product page

Caption: Synthetic pathways utilizing Dimethyl Malonate-d2 to create deuterated drug

scaffolds.

Mechanistic Studies: Kinetic Isotope Effects (KIE)
DMM-d2 is used to probe reaction mechanisms. By comparing the reaction rate of DMM-d2 (

) vs. non-deuterated DMM (

), researchers can determine if the deprotonation of the alpha-carbon is the Rate-Determining
Step (RDS).

Primary KIE (
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): Indicates C-H bond breakage is involved in the RDS (e.g., slow deprotonation).

Secondary KIE (

): Indicates bond breakage occurs after the RDS.

Application: Used to optimize Knoevenagel condensations by identifying the limiting step,

allowing for rational catalyst design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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